3-anilino-2-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]acrylaldehyde O-methyloxime

• IUPAC Name: (Z)-2-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]-N-methoxy-3-phenyliminoprop-1-en-1-amine
• InChI: InChI=1S/C16H13ClF3N3O/c1-24-23-9-11(8-21-13-5-3-2-4-6-13)15-14(17)7-12(10-22-15)16(18,19)20/h2-10,23H,1H3/b11-9+,21-8?
• InChI Key: PGUZBJZWWCSVFU-OTNCPAORSA-N
• Canonical SMILES: CONC=C(C=NC1=CC=CC=C1)C2=C(C=C(C=N2)C(F)(F)F)Cl
• Isomeric SMILES: CON/C=C(\C=NC1=CC=CC=C1)/C2=C(C=C(C=N2)C(F)(F)F)Cl
• Molecular Formula: C16H13ClF3N3O
• Molecular Weight: 355.74 g/mol
• CAS No.: 320420-69-7

Description

This compound is a complex organic molecule with the molecular formula C16H13ClF3N3O. It contains several functional groups, including an aniline group, a pyridine ring, and a trifluoromethyl group.

Molecular Structure Analysis

The molecular structure of this compound is complex due to the presence of multiple functional groups. The trifluoromethyl group and the pyridine ring contribute to the unique physicochemical properties of the compound.

Scientific Research Applications

Chemical Structure and Interactions

The compound, which is a fungicide known as fluazinam, exhibits a dihedral angle between the pyridine and benzene ring planes of 42.20°. In its crystal form, it forms pairs of N—H⋯F hydrogen bonds, creating inversion dimers which are further linked by C—Cl⋯π and N—O⋯π interactions into chains. This complex structure results in a three-dimensional network enhanced by short Cl⋯Cl, O⋯Cl, and F⋯F contacts (Jeon et al., 2013).

Synthetic Applications

The compound's derivatives have been utilized in the synthesis of various heterocyclic compounds. Specifically, it has been involved in the synthesis of Baylis-Hillman adduct derivatives, some of which demonstrated broad-spectrum fungicidal activity. For instance, methyl 2-((3-(3-chloro-5-(trifluoromethyl)pyridin-2-yloxy)phenoxy)(phenyl)methyl)acrylate exhibited significant control of wheat powdery mildew, cucumber downy mildew, and cucumber anthracnose (Yu et al., 2006). Additionally, its involvement in the creation of antimicrobial and anticancer compounds has been noted, where specific derivatives showed potent activity against bacterial strains and tumor cell lines (Bondock & Gieman, 2015).

Biological Activity and Applications

Research has also focused on the exploration of biological activities of derivatives of this compound. Notably, compounds with the structure of 3-chloro-5-(trifluoromethyl)pyridin-2-yloxy)phenyl demonstrated fungicidal properties against a range of plant pathogens, showcasing the potential of these compounds in agricultural applications (Yu et al., 2006).